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Cat. No.: B034560 Get Quote

Abstract: This document provides detailed application notes and experimental protocols for the

use of potassium tetracyanoborate (K[B(CN)₄]) as a supporting electrolyte in non-aqueous

electrochemical systems. It is intended for researchers, scientists, and professionals in fields

requiring stable and conductive electrolytes, such as battery development and

electrochemistry. Included are summaries of physicochemical properties, safety and handling

guidelines, and step-by-step protocols for electrolyte preparation, ionic conductivity

measurement, and cyclic voltammetry.

Introduction and Application Overview
Potassium tetracyanoborate, K[B(CN)₄], is an inorganic salt that serves as a highly effective

supporting electrolyte in non-aqueous electrochemistry. The tetracyanoborate [B(CN)₄]⁻ anion

imparts desirable properties to the electrolyte, including high ionic conductivity, good chemical

and thermal stability, and a wide electrochemical stability window.[1][2][3] These characteristics

make it a compelling alternative to more common electrolytes like tetraethylammonium

tetrafluoroborate (TEABF₄) or potassium hexafluorophosphate (KPF₆).

The primary applications for K[B(CN)₄] are in the development of next-generation energy

storage devices, particularly potassium-ion batteries (KIBs).[4][5] KIBs are a promising

alternative to lithium-ion batteries (LIBs) due to the natural abundance and lower cost of

potassium.[5] The performance of these batteries is critically dependent on the electrolyte's

ability to facilitate efficient K⁺ ion transport while remaining stable at the desired operating
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voltages. The use of salts with the [B(CN)₄]⁻ anion has been shown to result in electrolytes with

low viscosity and high charge carrier availability, which are beneficial for battery performance.

Key Advantages:

High Ionic Conductivity: The [B(CN)₄]⁻ anion contributes to electrolytes with low viscosity,

promoting high mobility of ions.[3] Ionic liquids based on this anion exhibit conductivities

significantly higher than those based on common anions like

bis(trifluoromethanesulfonyl)imide ([Tf₂N]⁻).[1][2]

Excellent Stability: Tetracyanoborate salts show high thermal stability, with analogous sodium

salts being stable up to 723 K.[3] The anion's robust chemical nature makes it suitable for

use with reactive electrode materials.

Wide Electrochemical Window: Electrolytes based on cyano-anions are known to possess

wide electrochemical stability windows (ESW), enabling their use in high-voltage battery

systems.[2]

Physicochemical and Electrochemical Properties
The following table summarizes the known properties of potassium tetracyanoborate and its

corresponding anion. While specific solubility and conductivity data in common non-aqueous

solvents are not widely published, values can be benchmarked against similar potassium salts.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 16 Tech Support

https://www.researchgate.net/publication/7879364_Tetracyanoborate_Salts_MBCN_4_with_M_Singly_Charged_Cations_Properties_and_Structures
https://pubs.acs.org/doi/10.1021/jp505051v
https://www.researchgate.net/publication/263708298_Physicochemical_Properties_of_Three_Ionic_Liquids_Containing_Tetracyanoborate_Anion_and_Their_Lithium_Salt_Mixtures
https://www.researchgate.net/publication/7879364_Tetracyanoborate_Salts_MBCN_4_with_M_Singly_Charged_Cations_Properties_and_Structures
https://www.researchgate.net/publication/263708298_Physicochemical_Properties_of_Three_Ionic_Liquids_Containing_Tetracyanoborate_Anion_and_Their_Lithium_Salt_Mixtures
https://www.benchchem.com/product/b034560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Description Reference(s)

Chemical Formula K[B(CN)₄] [6]

Molecular Weight 153.98 g/mol [6]

CAS Number 261356-49-4 [6]

Appearance White to off-white solid/powder.

Thermal Stability
High. Analogous Na[B(CN)₄] is

stable up to 723 K (450 °C).
[3]

Ionic Conductivity

Expected to be high in organic

solvents. For comparison, 0.5

M solutions of other potassium

salts (e.g., KPF₆, KFSI) in

propylene carbonate (PC)

show conductivities of 5-7

mS/cm.

[5]

Solubility

Soluble in polar aprotic

solvents such as propylene

carbonate (PC), ethylene

carbonate (EC),

dimethoxyethane (DME), and

acetonitrile (ACN). Specific

solubility data is limited.

[7]

Electrochemical Window

Expected to be wide. The

specific window is dependent

on the solvent, electrode

material, and purity. It must be

determined experimentally for

each system.

[8]

Detailed Experimental Protocols
The following protocols provide step-by-step instructions for the preparation and

characterization of K[B(CN)₄] electrolytes. All procedures involving organic solvents and the
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electrolyte salt should be performed in an inert atmosphere (e.g., an argon-filled glovebox) to

prevent contamination from ambient moisture and oxygen.

Protocol: Preparation of a Non-Aqueous Electrolyte
Solution
This protocol describes the preparation of a 0.5 M solution of K[B(CN)₄] in propylene carbonate

(PC).

Materials and Equipment:

Potassium tetracyanoborate (K[B(CN)₄]), dried under vacuum

Anhydrous battery-grade propylene carbonate (PC)

Argon-filled glovebox (<1 ppm H₂O, <1 ppm O₂)

Analytical balance (inside glovebox)

Volumetric flask (e.g., 25 mL, Class A)

Magnetic stirrer and stir bar

Weighing paper/boat

Spatula

Procedure:

Preparation: Ensure all glassware is thoroughly dried in a vacuum oven at >100 °C overnight

and transferred into the glovebox while hot. Allow all materials and equipment to equilibrate

to the glovebox atmosphere.

Weighing the Salt: Using the analytical balance, accurately weigh the required mass of

K[B(CN)₄] for the desired concentration and volume. For 25 mL of a 0.5 M solution, weigh

1.925 g of K[B(CN)₄].

Dissolution: Transfer the weighed salt into the 25 mL volumetric flask.
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Adding Solvent: Add approximately 15 mL of anhydrous PC to the flask. Add a small

magnetic stir bar.

Mixing: Place the flask on a magnetic stirrer and stir until all the salt has completely

dissolved. This may take several minutes.

Final Volume: Carefully add anhydrous PC to the flask until the bottom of the meniscus

reaches the calibration mark.

Homogenization: Cap the flask and invert it 10-15 times to ensure the solution is

homogeneous. Remove the stir bar.

Storage: Transfer the prepared electrolyte to a tightly sealed storage bottle. Label it clearly

with the composition and date of preparation. Store inside the glovebox.

Inside Inert Atmosphere Glovebox

1. Transfer Dried
Glassware & Materials

into Glovebox

2. Weigh K[B(CN)4]
Salt on Balance

3. Add Salt & Solvent
to Volumetric Flask

4. Stir Until
Fully Dissolved

5. Add Solvent to
Final Volume (Meniscus)

6. Cap and Invert
to Homogenize

7. Transfer to Labeled
Storage Bottle

Click to download full resolution via product page

Caption: Workflow for preparing a K[B(CN)₄] electrolyte solution.

Protocol: Ionic Conductivity Measurement
This protocol details the measurement of ionic conductivity using a standard conductivity

probe.

Materials and Equipment:

Prepared K[B(CN)₄] electrolyte solution

Conductivity meter and probe suitable for non-aqueous solvents.[9]
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Standard conductivity solution (e.g., KCl in water, or a certified non-aqueous standard)

Deionized water and anhydrous solvent (e.g., isopropyl alcohol, acetonitrile) for rinsing

Beakers or measurement cell

Thermostatic bath for temperature control

Procedure:

Meter Setup & Calibration:

Turn on the conductivity meter and allow it to warm up as per the manufacturer's

instructions.

Rinse the conductivity probe with deionized water, followed by the anhydrous solvent, and

allow it to dry completely.

Calibrate the meter using a standard solution of known conductivity.[10][11] Choose a

standard with a conductivity value close to the expected sample value. Follow the

manufacturer's calibration routine.[12]

Sample Preparation:

Place the measurement cell or a beaker in a thermostatic bath set to the desired

temperature (e.g., 25 °C).

Inside the glovebox, pour a sufficient amount of the K[B(CN)₄] electrolyte into the cell to

ensure the probe's electrodes will be fully submerged.

Seal the cell to prevent atmospheric contamination and transfer it to the thermostatic bath.

Allow the sample to reach thermal equilibrium (approx. 15-20 minutes).

Measurement:

Rinse the calibrated probe with a small amount of the electrolyte sample to be tested.

Immerse the probe into the sample, ensuring it is submerged past the sensor bands.
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Gently agitate the probe to remove any air bubbles from the electrode surfaces.

Allow the reading on the meter to stabilize. Record the conductivity value (in mS/cm or

µS/cm) and the temperature.[11]

Cleaning:

Thoroughly clean the probe immediately after use. Rinse with the anhydrous solvent (e.g.,

acetonitrile) to remove the electrolyte, followed by deionized water.[12]

Store the probe according to the manufacturer's recommendations.

Protocol: Cyclic Voltammetry for Electrochemical
Stability Window (ESW)
This protocol outlines the determination of the ESW of the K[B(CN)₄] electrolyte using a three-

electrode setup.[13][14]

Materials and Equipment:

Potentiostat/Galvanostat

Three-electrode electrochemical cell (air-tight)

Working Electrode (WE): Glassy carbon or platinum disk electrode (polished and cleaned)

Counter Electrode (CE): Platinum wire or mesh

Reference Electrode (RE): Ag/Ag⁺ pseudo-reference electrode (a silver wire immersed in the

electrolyte).[15]

Ferrocene (for internal calibration)

Prepared K[B(CN)₄] electrolyte solution

Glovebox

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 16 Tech Support

https://www.chemaqua.com/en-us/wp-content/uploads/sites/6/2024/12/TB8-010_1.pdf
https://www.batterypoweronline.com/downloads/whitepapers/Conductivity-Measurement-of-Li-Ion-Batteries.pdf
http://www.sfu.ca/~brodovit/files/chem367/manual/07_CV_367_131.pdf
https://www.osti.gov/servlets/purl/1846591
https://pubs.acs.org/doi/10.1021/acs.jchemed.7b00361
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Electrode Preparation:

Polish the working electrode surface to a mirror finish using alumina slurries of decreasing

particle size (e.g., 1.0, 0.3, 0.05 µm), followed by rinsing with deionized water and the

anhydrous solvent. Dry thoroughly.

Clean the counter electrode (e.g., by flame annealing).

Cell Assembly (in Glovebox):

Assemble the three electrodes into the electrochemical cell.

Add the K[B(CN)₄] electrolyte solution to the cell.

Ensure the electrodes are properly positioned and immersed in the electrolyte. Seal the

cell.

Measurement - Blank Scan:

Connect the cell to the potentiostat.

Set the potential range for the scan. For a wide window, start with a range like -3.0 V to

+3.0 V vs. the Ag/Ag⁺ pseudo-reference.

Set the scan rate to a value such as 50 or 100 mV/s.[1]

Run the cyclic voltammogram (CV) for 2-3 cycles.

Identify the potential limits where a significant, irreversible rise in anodic (oxidation) or

cathodic (reduction) current occurs. This indicates the breakdown of the electrolyte or

solvent. Define a current density cutoff (e.g., 0.1 mA/cm²) to determine the precise

potential limits.

Internal Referencing with Ferrocene:

Add a small amount of ferrocene (to achieve a ~1-2 mM concentration) to the electrolyte in

the cell.
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Run another CV, scanning through the potential range where the Ferrocene/Ferrocenium

(Fc/Fc⁺) redox couple is expected (~0.4-0.8 V vs Ag/Ag⁺, but this varies).

Determine the formal potential (E¹ᐟ²) of the Fc/Fc⁺ couple by averaging the anodic and

cathodic peak potentials (E¹ᐟ² = (Epa + Epc)/2).

Data Analysis:

Report the determined anodic and cathodic limits of the ESW versus the calibrated Fc/Fc⁺

internal standard. This provides a solvent-independent reference for comparing results.

[15]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 16 Tech Support

https://pubs.acs.org/doi/10.1021/acs.jchemed.7b00361
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A. Preparation

B. Measurement

C. Analysis

Polish & Clean
Working Electrode

Assemble 3-Electrode
Cell in Glovebox

Add K[B(CN)4]
Electrolyte

Connect Cell
to Potentiostat

Run Blank CV Scan
to Find ESW Limits

Add Ferrocene
(Internal Standard)

Run CV to Record
Fc/Fc+ Redox Couple

Determine E½
for Fc/Fc+

Report Anodic & Cathodic
Limits vs. Fc/Fc+

Click to download full resolution via product page

Caption: Experimental workflow for Cyclic Voltammetry (CV) analysis.
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Logical Relationships
The effectiveness of K[B(CN)₄] as a supporting electrolyte stems directly from the intrinsic

properties of its constituent ions. The large, weakly coordinating [B(CN)₄]⁻ anion leads to

desirable bulk electrolyte properties, which in turn enable high performance in electrochemical

applications.
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Ionic Properties

Bulk Electrolyte Properties

Application Advantages

[B(CN)4] Anion:
- Large size

- Charge delocalization
- Weakly coordinating

- Robust B-C & C≡N bonds

Resulting Properties:
- High salt solubility

- Low solution viscosity
- High thermal stability

- Wide electrochemical window

Leads to

Performance Benefits:
- High Ionic Conductivity

- Fast Ion Transport
- Stable Electrode-Electrolyte Interface

- Enables High Voltage Operation

Enables
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Caption: Relationship between anion properties and application benefits.
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Safety and Handling
Disclaimer: This information is compiled for research purposes and is not a substitute for a

formal Safety Data Sheet (SDS) from the manufacturer. Always consult the official SDS before

use and handle the chemical with appropriate precautions.

Product Identification:

Name: Potassium Tetracyanoborate

Synonyms: KTCB, K[B(CN)₄]

CAS Number: 261356-49-4[6]

Hazard Identification:

While a specific GHS classification is not widely available, related cyanide and borate

compounds carry significant hazards. The material should be handled as acutely toxic.

Contact with acids or moisture may release highly toxic hydrogen cyanide (HCN) gas.

May cause severe skin and eye irritation.[16]

Toxic if swallowed, inhaled, or in contact with skin.[17][18]

First-Aid Measures:

General: Seek immediate medical attention if exposure occurs. Show the safety data

sheet or container label to the doctor.[17]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration.[16]

Skin Contact: Immediately remove all contaminated clothing. Wash skin with plenty of

soap and water for at least 15 minutes.[16]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Remove contact lenses if present and easy to do.[16]
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with

water and give them 1-2 glasses of water to drink. Never give anything by mouth to an

unconscious person.[16]

Handling and Storage:

Handling: Use only in a chemical fume hood or an inert atmosphere glovebox. Avoid

creating dust. Do not breathe dust or vapor. Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.[16][18]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store

away from incompatible materials such as acids, oxidizing agents, and moisture.[16]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile), a lab coat, and full-body protection

as necessary.

Respiratory Protection: If handling outside of a contained system (fume hood/glovebox),

use a NIOSH-approved respirator with an appropriate cartridge for dusts and inorganic

vapors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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